(1R,3S)-3-Carboxy-1,2,2-trimethylcyclopentane-1-carboxylate;(2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazin-4-ium (1R,3S)-3-Carboxy-1,2,2-trimethylcyclopentane-1-carboxylate;(2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazin-4-ium
Brand Name: Vulcanchem
CAS No.: 186094-00-8
VCID: VC0020512
InChI: InChI=1S/C10H16O4.C9H18N2/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14;1-4-5-11-7-8(2)10-6-9(11)3/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14);4,8-10H,1,5-7H2,2-3H3/t6-,10+;8-,9+/m11/s1
SMILES: CC1CNC(CN1CC=C)C.CC1(C(CCC1(C)C(=O)O)C(=O)O)C
Molecular Formula: C19H34N2O4
Molecular Weight: 354.5 g/mol

(1R,3S)-3-Carboxy-1,2,2-trimethylcyclopentane-1-carboxylate;(2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazin-4-ium

CAS No.: 186094-00-8

Reference Standards

VCID: VC0020512

Molecular Formula: C19H34N2O4

Molecular Weight: 354.5 g/mol

(1R,3S)-3-Carboxy-1,2,2-trimethylcyclopentane-1-carboxylate;(2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazin-4-ium - 186094-00-8

CAS No. 186094-00-8
Product Name (1R,3S)-3-Carboxy-1,2,2-trimethylcyclopentane-1-carboxylate;(2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazin-4-ium
Molecular Formula C19H34N2O4
Molecular Weight 354.5 g/mol
IUPAC Name (2S,5R)-2,5-dimethyl-1-prop-2-enylpiperazine;(1R,3S)-1,2,2-trimethylcyclopentane-1,3-dicarboxylic acid
Standard InChI InChI=1S/C10H16O4.C9H18N2/c1-9(2)6(7(11)12)4-5-10(9,3)8(13)14;1-4-5-11-7-8(2)10-6-9(11)3/h6H,4-5H2,1-3H3,(H,11,12)(H,13,14);4,8-10H,1,5-7H2,2-3H3/t6-,10+;8-,9+/m11/s1
Standard InChIKey GAUKCWXJAQLUCN-SLZMFKEQSA-N
Isomeric SMILES C[C@H]1C[NH2+][C@@H](CN1CC=C)C.C[C@]1(CC[C@@H](C1(C)C)C(=O)O)C(=O)[O-]
SMILES CC1CNC(CN1CC=C)C.CC1(C(CCC1(C)C(=O)O)C(=O)O)C
Canonical SMILES CC1C[NH2+]C(CN1CC=C)C.CC1(C(CCC1(C)C(=O)[O-])C(=O)O)C
PubChem Compound 12017825
Last Modified Nov 11 2021
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